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Compound of Interest

Compound Name: 1,3-Diisopropoxybenzene

Cat. No.: B1589079

A Note to the Reader: Comprehensive data for 1,3-Diisopropoxybenzene is not readily
available in public scientific databases. The following guide provides a detailed overview of the
closely related and well-documented compound, 1,3-Diisopropylbenzene. This information is
presented to serve as a valuable resource for understanding the core benzene scaffold with
isomeric substitutions, which may offer transferable insights for researchers and professionals
in drug development and chemical synthesis. The key structural difference is the presence of
isopropoxy (-OCH(CHs)z2) groups in 1,3-Diisopropoxybenzene versus isopropyl (-CH(CHs)2)
groups in 1,3-Diisopropylbenzene.

Introduction

1,3-Diisopropylbenzene, also known as m-diisopropylbenzene, is an aromatic hydrocarbon
characterized by a benzene ring substituted with two isopropyl groups at the meta positions.
This colorless liquid is a significant compound in industrial organic synthesis, primarily serving
as a precursor to resorcinol. Its unique structural arrangement influences its physical properties
and chemical reactivity, making it a subject of interest in various chemical applications. This
guide provides a comprehensive overview of its molecular structure, physicochemical
properties, synthesis, and key applications.

Molecular Structure and Properties
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The molecular structure of 1,3-diisopropylbenzene consists of a central benzene ring with two

isopropyl groups attached to the first and third carbon atoms. This arrangement imparts a

distinct symmetry to the molecule, influencing its chemical behavior.

Key ldentifiers and Properties of 1,3-Diisopropylbenzene

Property Value Source
IUPAC Name 1,3-di(propan-2-yl)benzene [1]
Synonyms m-Diisopropylbenzene, 3- Be
Isopropylcumene
CAS Number 99-62-7 [2][3]
Molecular Formula Ci2H1s [3114]
Molecular Weight 162.27 g/mol [2][3]
Appearance Colorless liquid [415]
Density 0.856 g/mL at 25 °C [61[7]
Boiling Point 203 °C [5][6]
Melting Point -63 °C [51[6]
Insoluble in water; soluble in
Solubility organic solvents like alcohol, [1][4]

ether, and benzene.

Refractive Index

n20/D 1.488

[7]

Molecular Structure Diagram

Caption: Molecular structure of 1,3-Diisopropylbenzene.

Synthesis and Chemical Reactivity

The primary industrial synthesis of 1,3-diisopropylbenzene involves the isomerization of 1,4-

diisopropylbenzene.[5] This process is typically carried out at elevated temperatures over a
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solid acid catalyst.[5] Another method of manufacturing involves the alkylation of benzene or
cumene with propylene, followed by fractionation.

1,3-Diisopropylbenzene exhibits reactivity characteristic of aromatic compounds. It can undergo
anodic oxidation in methanol to produce a dimethoxy-functionalized product.[8][9]

Applications in Research and Industry
1,3-Diisopropylbenzene is a versatile intermediate in the chemical industry.

e Precursor to Resorcinol: Its most significant application is as a precursor in the synthesis of
resorcinol via the Hock rearrangement.[5] Resorcinol is a crucial component in the
production of resins, adhesives, and pharmaceuticals.

¢ Synthesis of Other Chemicals: It is used in the synthesis of benzene-1,3,5-triphosphonic
acid.[2][3][9]

¢ Solvent: Due to its nonpolar nature and liquid state at room temperature, it can be used as a
solvent in various chemical reactions.[4][8]

Safety and Handling

1,3-Diisopropylbenzene is considered a combustible liquid and requires careful handling in a
laboratory or industrial setting.[10]

Recommended Safety Precautions:
» Handling: Use in a well-ventilated area.[10] Avoid contact with skin, eyes, and clothing.[10]
o Storage: Store in a cool, dry, and well-ventilated place away from sources of ignition.[10]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye
protection.[7]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 1,3-
diisopropylbenzene.
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e Mass Spectrometry: The mass spectrum of 1,3-diisopropylbenzene can be found in various
databases, including the NIST WebBook and PubChem.[1][11]

* NMR Spectroscopy: Both *H NMR and *3C NMR data are available for 1,3-
diisopropylbenzene and are essential for structural elucidation.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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